Cas no 1388059-00-4 (5-chloro-7-fluoro-1-benzofuran)

• Product Name: 5-chloro-7-fluoro-1-benzofuran
• CAS No: 1388059-00-4
• MF: C₈H₄ClFO
• MW: 170.568164825439
• CID: 6491615
• PubChem ID: 22144930
• Update Time: 2025-05-21

5-chloro-7-fluoro-1-benzofuran Chemical and Physical Properties

Names and Identifiers

• 5-chloro-7-fluoro-1-benzofuran
• 1388059-00-4
• SCHEMBL5987348
• EN300-1165299

• Inchi： 1S/C8H4ClFO/c9-6-3-5-1-2-11-8(5)7(10)4-6/h1-4H
• InChI Key： SHDZBCQOKHJZKG-UHFFFAOYSA-N
• SMILES： ClC1C=C(C2=C(C=CO2)C=1)F

Computed Properties

• Exact Mass: 169.9934706g/mol
• Monoisotopic Mass: 169.9934706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 13.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 5-chloro-7-fluoro-1-benzofuran

5-Chloro-7-fluoro-1-benzofuran (CAS No. 1388059-00-4): A Versatile Heterocyclic Compound in Modern Chemistry

The 5-chloro-7-fluoro-1-benzofuran (CAS 1388059-00-4) is a halogenated benzofuran derivative that has garnered significant attention in pharmaceutical and material science research. This heterocyclic compound features a fused benzene and furan ring system, substituted with chlorine and fluorine atoms at the 5- and 7-positions, respectively. Its unique molecular structure contributes to its diverse reactivity and potential applications, particularly in the development of bioactive molecules and organic electronic materials.

Recent studies highlight the growing interest in halogenated benzofurans like 5-chloro-7-fluoro-1-benzofuran due to their role as pharmacophores in drug discovery. The compound's electron-withdrawing properties, imparted by the chlorine and fluorine substituents, make it a valuable intermediate for designing kinase inhibitors and antimicrobial agents. Researchers are particularly intrigued by its potential in addressing drug-resistant infections, a pressing global health challenge.

In the realm of organic electronics, 5-chloro-7-fluoro-1-benzofuran serves as a precursor for π-conjugated systems. Its ability to modulate electron transport properties has sparked investigations into its use in OLEDs (organic light-emitting diodes) and photovoltaic materials. This aligns with the current industry focus on sustainable energy solutions and green chemistry initiatives.

The synthesis of 5-chloro-7-fluoro-1-benzofuran typically involves palladium-catalyzed cross-coupling or halogenation reactions of benzofuran precursors. Recent advancements in flow chemistry have improved the efficiency of its production, addressing the growing demand for high-purity intermediates in both academic and industrial settings. Analytical characterization often employs HPLC-MS and NMR spectroscopy to verify its structural integrity.

Environmental considerations surrounding halogenated organic compounds have led to increased scrutiny of their biodegradation pathways. While 5-chloro-7-fluoro-1-benzofuran demonstrates stability under standard conditions, researchers are actively exploring its environmental fate through computational modeling and ecotoxicity studies. This reflects the broader scientific community's commitment to responsible chemical innovation.

From a commercial perspective, the global market for specialty benzofuran derivatives is projected to grow steadily, driven by demand from the pharmaceutical and agrochemical sectors. 5-Chloro-7-fluoro-1-benzofuran occupies a niche position in this landscape, with suppliers emphasizing custom synthesis capabilities and scalable production methods to meet diverse research needs.

Ongoing research continues to uncover novel applications for this compound, particularly in the development of targeted therapies and smart materials. Its compatibility with click chemistry approaches further enhances its utility as a molecular scaffold for combinatorial libraries. As synthetic methodologies evolve, 5-chloro-7-fluoro-1-benzofuran remains at the forefront of structure-activity relationship studies in medicinal chemistry.